2-chloro-9H-pyrido[2,3-b]indole

• IUPAC Name: 2-chloro-9H-pyrido[2,3-b]indole
• InChI: InChI=1S/C11H7ClN2/c12-10-6-5-8-7-3-1-2-4-9(7)13-11(8)14-10/h1-6H,(H,13,14)
• InChI Key: KKTJYGKCUULHIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)N=C(C=C3)Cl
• Molecular Formula: C11H7ClN2
• Molecular Weight: 202.64 g/mol

Description

“2-chloro-9H-pyrido[2,3-b]indole” is a chemical compound. It is related to “2-Amino-9H-pyrido[2,3-b]indole”, also known as 2-amino-α-carboline, which is a mutagenic and carcinogenic heterocyclic amine present in foods cooked at high temperature and in cigarette smoke.

Synthesis Analysis

The synthesis of pyrido[2,3-b]indoles has been a topic of interest in recent years. A novel Fe-catalyzed protocol for the controllable synthesis of pyrido[2,3-b]indol-4-ones has been developed. Another synthesis method involves the use of 2,6-dibenzylidene cyclopentanone and adjacent aminophenyl acetonitrile.

Molecular Structure Analysis

The molecular structure of “2-chloro-9H-pyrido[2,3-b]indole” is C11H7ClN2. It is related to 9H-pyrido[2,3-b]indole, which has a molecular weight of 168.2.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anticancer Activity

. .

Anti-HIV Activity

. .

Antioxidant Activity

. This means they have the potential to protect the body from damage caused by harmful molecules called free radicals.

Antimicrobial Activity

. This makes them potentially useful in combating various types of infections.

Antitubercular Activity

. This suggests they could be used in the treatment of tuberculosis.

Antidiabetic Activity

. This means they could potentially be used in the management of diabetes.

Mechanism of Action

Target of Action

It is known that indole derivatives, which include 2-chloro-9h-pyrido[2,3-b]indole, have a broad spectrum of biological activities and can bind with high affinity to multiple receptors . These receptors are often involved in various biological processes, including cell biology, cancer treatment, and the treatment of various disorders .

Mode of Action

Indole derivatives are known to interact with their targets in a way that can lead to various changes in cellular processes . These changes can include the inhibition of certain enzymes, the activation of specific receptors, or the disruption of critical biochemical pathways .

Biochemical Pathways

Indole derivatives are known to affect a variety of biochemical pathways, leading to a range of downstream effects . These effects can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

It is known that the degree of lipophilicity of a drug, which refers to its affinity for a lipid environment, can influence its ability to diffuse easily into cells . This property can significantly impact the bioavailability of a compound like 2-chloro-9H-pyrido[2,3-b]indole .

Result of Action

It is known that indole derivatives can have a wide range of effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

The action, efficacy, and stability of 2-chloro-9H-pyrido[2,3-b]indole can be influenced by various environmental factors. For example, the compound should be handled in a well-ventilated place, and contact with skin and eyes should be avoided . Moreover, the compound should be stored in a dry, cool place and kept away from oxidizing agents, strong acids, and strong bases .